Cas no 2137688-91-4 (2-(4-formyl-3-methyl-1H-pyrazol-1-yl)pentanoic acid)

• Product Name: 2-(4-formyl-3-methyl-1H-pyrazol-1-yl)pentanoic acid
• CAS No: 2137688-91-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6290126
• PubChem ID: 165453152
• Update Time: 2025-10-18

2-(4-formyl-3-methyl-1H-pyrazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-731361
• 2137688-91-4
• 2-(4-formyl-3-methyl-1H-pyrazol-1-yl)pentanoic acid

• Inchi： 1S/C10H14N2O3/c1-3-4-9(10(14)15)12-5-8(6-13)7(2)11-12/h5-6,9H,3-4H2,1-2H3,(H,14,15)
• InChI Key： ABFGJGUGSMRGHJ-UHFFFAOYSA-N
• SMILES： OC(C(CCC)N1C=C(C=O)C(C)=N1)=O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-(4-formyl-3-methyl-1H-pyrazol-1-yl)pentanoic acid

Introduction to 2-(4-formyl-3-methyl-1H-pyrazol-1-yl)pentanoic acid (CAS No. 2137688-91-4)

2-(4-formyl-3-methyl-1H-pyrazol-1-yl)pentanoic acid, identified by the CAS number 2137688-91-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a formyl group and a methyl-substituted pyrazole ring, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The pyrazole core of 2-(4-formyl-3-methyl-1H-pyrazol-1-yl)pentanoic acid is a key pharmacophore that has been extensively studied for its biological effects. Pyrazole derivatives exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The formyl group at the 4-position of the pyrazole ring enhances the electrophilicity of the molecule, allowing it to participate in various chemical reactions such as condensation, alkylation, and oxidation. These reactivities make it an excellent building block for the synthesis of more complex molecules with tailored biological functions.

The pentanoic acid moiety attached to the pyrazole ring introduces additional functional groups that can influence the solubility, stability, and metabolic pathways of the compound. This side chain provides a site for further derivatization, enabling chemists to modify the compound's properties to optimize its pharmacokinetic profile and target specificity. The combination of these structural elements makes 2-(4-formyl-3-methyl-1H-pyrazol-1-yl)pentanoic acid a versatile scaffold for drug discovery and development.

In recent years, there has been growing interest in exploring novel derivatives of pyrazole for therapeutic applications. Several studies have highlighted the potential of pyrazole-based compounds in treating various diseases, including cancer, infectious diseases, and chronic inflammatory conditions. The formyl group in particular has been recognized as a crucial moiety for designing prodrugs or bioconjugates that can enhance drug delivery and bioavailability. For instance, research has demonstrated that formylated pyrazoles can be converted into active pharmaceutical ingredients (APIs) through enzymatic or chemical hydrolysis, providing a controlled release mechanism that improves therapeutic efficacy.

One of the most compelling aspects of 2-(4-formyl-3-methyl-1H-pyrazol-1-yl)pentanoic acid is its potential as a precursor for synthesizing small molecule inhibitors targeting specific biological pathways. The pyrazole ring can interact with various enzymes and receptors due to its aromaticity and electron-rich nature. Additionally, the formyl group serves as a handle for further functionalization, allowing researchers to introduce additional pharmacophores or linkers that enhance binding affinity and selectivity. This flexibility makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying new lead compounds.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives of 2-(4-formyl-3-methyl-1H-pyrazol-1-yl)pentanoic acid using molecular modeling techniques. These methods allow researchers to predict the binding modes of the compound with biological targets and optimize its structure for improved potency and reduced toxicity. By leveraging machine learning algorithms and quantum mechanical calculations, scientists can accelerate the drug discovery process and identify promising candidates for experimental validation.

The synthesis of 2-(4-formyl-3-methyl-1H-pyrazol-1-yl)pentanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as formylation and esterification. The use of advanced catalytic systems has further improved the efficiency of these synthetic processes, enabling scalable production of the compound for research purposes.

In conclusion,2-(4-formyl-3-methyl-1H-pyrazol-1-y]pentanoic acid (CAS No. 2137688_91_4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a pyrazole core with a formyl group and a pentanoic acid side chain provides a versatile scaffold for drug discovery. With ongoing research focused on developing novel derivatives and exploring new synthetic methodologies, this compound is poised to play an important role in future medical innovations.